Cas no 32460-03-0 (2-Furancarboxaldehyde, 3,4-dibromo-)

• Product Name: 2-Furancarboxaldehyde, 3,4-dibromo-
• CAS No: 32460-03-0
• MF: C₅H₂Br₂O₂
• MW: 253.876180171967
• MDL: MFCD22042799
• CID: 1455554
• PubChem ID: 19437137
• Update Time: 2025-06-08

2-Furancarboxaldehyde, 3,4-dibromo- Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxaldehyde, 3,4-dibromo-
• MFCD22042799
• dibromo 2-furaldehyde
• DTXSID101298706
• 3,4-dibromofuran-2-carbaldehyde
• SCHEMBL9013321
• E92123
• 32460-03-0
• 3,4-dibromofuran-2-carboxaldehyde
• 3,4-Dibromo-2-furancarboxaldehyde
• CS-0191663
• MIGFXCFLPWYSJA-UHFFFAOYSA-N

• MDL： MFCD22042799
• Inchi： 1S/C5H2Br2O2/c6-3-2-9-4(1-8)5(3)7/h1-2H
• InChI Key： MIGFXCFLPWYSJA-UHFFFAOYSA-N
• SMILES： BrC1C(=COC=1C=O)Br

Computed Properties

• Exact Mass: 251.84206
• Monoisotopic Mass: 251.84215g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• PSA: 30.21

Additional information on 2-Furancarboxaldehyde, 3,4-dibromo-

Introduction to 2-Furancarboxaldehyde, 3,4-dibromo- (CAS No. 32460-03-0)

2-Furancarboxaldehyde, 3,4-dibromo- (CAS No. 32460-03-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology due to its unique structural and functional properties. This compound belongs to the class of furan derivatives, which are widely recognized for their diverse applications in medicinal chemistry, agrochemicals, and material science. The presence of bromine substituents at the 3 and 4 positions of the furan ring introduces a high degree of reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The structure of 2-Furancarboxaldehyde, 3,4-dibromo- consists of a furan ring substituted with two bromine atoms at the 3 and 4 positions, along with an aldehyde group at the 2 position. This arrangement imparts distinct electronic and steric properties that influence its reactivity and utility in various chemical transformations. The aldehyde functionality serves as a versatile handle for further derivatization, while the bromine atoms provide sites for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing biaryl structures found in many biologically active compounds.

In recent years, the demand for 2-Furancarboxaldehyde, 3,4-dibromo- has surged due to its role as a key intermediate in the development of novel pharmaceuticals. Researchers have leveraged its reactivity to synthesize inhibitors targeting various disease pathways. For instance, studies have demonstrated its utility in generating small-molecule inhibitors of enzymes involved in cancer metabolism. The brominated furan aldehyde has been particularly effective in creating molecules that disrupt metabolic checkpoints in tumor cells, offering promising avenues for anticancer drug discovery.

The synthesis of 2-Furancarboxaldehyde, 3,4-dibromo- typically involves halogenation reactions on a precursor furan derivative. Advanced synthetic methodologies have been developed to achieve high regioselectivity and yield, ensuring that the desired product is obtained with minimal byproducts. These methods often employ catalytic systems that enhance the efficiency of bromination while maintaining control over reaction conditions. The ability to produce this compound with high purity and scalability is crucial for industrial applications where consistency and reproducibility are paramount.

One of the most compelling aspects of 2-Furancarboxaldehyde, 3,4-dibromo- is its versatility in medicinal chemistry applications. The combination of an aldehyde group and bromine substituents allows for multiple points of modification, enabling chemists to tailor molecular structures for specific biological activities. Recent publications highlight its use in designing kinase inhibitors, which play a critical role in targeted cancer therapies. By modifying the furan core with additional functional groups or linking it to other pharmacophores, researchers can fine-tune potency and selectivity against disease-causing targets.

The pharmacological potential of derivatives derived from 2-Furancarboxaldehyde, 3,4-dibromo- has been explored across various therapeutic areas. For example, researchers have investigated its role in developing antiviral agents by incorporating it into molecules that interfere with viral replication mechanisms. Additionally, its derivatives have shown promise as anti-inflammatory compounds by modulating pathways involving key inflammatory mediators. The ability to rapidly generate libraries of analogs based on this scaffold has accelerated drug discovery efforts significantly.

From a material science perspective, the unique properties of 2-Furancarboxaldehyde, 3,4-dibromo- make it an interesting candidate for developing advanced materials. Its aromatic structure and halogen content contribute to favorable electronic characteristics, which are desirable in organic semiconductors and optoelectronic devices. Researchers are exploring its incorporation into organic light-emitting diodes (OLEDs) and photovoltaic cells to enhance performance metrics such as efficiency and stability. These applications underscore the broad utility of this compound beyond traditional pharmaceuticals.

The regulatory landscape surrounding the use of 2-Furancarboxaldehyde, 3,4-dibromo- is well-established given its history of research and industrial application. Manufacturers must adhere to stringent quality control measures to ensure compliance with safety standards set by global regulatory bodies such as the International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA). These regulations cover aspects ranging from synthesis methodologies to handling procedures during storage and transportation.

In conclusion,2-Furancarboxaldehyde, 3,4-dibromo- (CAS No. 32460-03-0) represents a cornerstone compound in modern chemical synthesis with far-reaching implications across multiple disciplines including pharmaceuticals, material science, and agrochemicals. Its unique structural features enable diverse applications, making it indispensable for researchers seeking innovative solutions for complex challenges faced today.